
Introduction to 5-Chloro-3-fluoropyridine-2-
carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-Chloro-3-fluoropyridine-2-

carboxylic acid

Cat. No.: B1589329 Get Quote

Compound Profile and Strategic Importance
5-Chloro-3-fluoropyridine-2-carboxylic acid belongs to a class of highly functionalized

pyridine derivatives. The strategic placement of three distinct functional groups—a carboxylic

acid, a chloro substituent, and a fluoro substituent—on the pyridine scaffold makes it an

exceptionally versatile intermediate. The pyridine ring itself is a prevalent motif in numerous

FDA-approved pharmaceuticals, and the specific halogenation pattern of this molecule offers a

powerful toolkit for molecular design.

The fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of a final

compound, while the chlorine atom provides a reactive handle for cross-coupling reactions.[1]

The carboxylic acid at the 2-position is primed for amide bond formation, a cornerstone of

medicinal chemistry. This trifecta of functionality allows for sequential, regioselective

modifications, enabling the construction of diverse chemical libraries from a single, advanced

intermediate.
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Identifier Value Source(s)

CAS Number 207994-08-9 [2][3][4][5]

Molecular Formula C₆H₃ClFNO₂ [3][4]

Molecular Weight 175.54 g/mol [2][4]

IUPAC Name
5-chloro-3-fluoropyridine-2-

carboxylic acid
N/A

Synonyms

5-Chloro-3-fluoropicolinic acid,

5-chloro-3-fluoro-2-

Pyridinecarboxylic acid

[4]

| SMILES | OC(=O)C1=NC=C(Cl)C=C1F |[2] |

Carboxylic Acid Reactions C5-Chloro Reactions C3-Fluoro Reactions

5-Chloro-3-fluoropyridine-
2-carboxylic acid

Amide Formation
(R-NH₂, Coupling Agent)

 Site 1

Esterification
(R-OH, Acid Catalyst)

 Site 1

Suzuki Coupling
(Ar-B(OH)₂, Pd Catalyst)

 Site 2

Buchwald-Hartwig
(R₂NH, Pd Catalyst)

 Site 2

Nucleophilic Aromatic
Substitution (SNAr)

(Strong Nucleophile, e.g., NaOMe)

 Site 3
(Less Reactive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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